Cas no 1026692-54-5 (2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one)

• Product Name: 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one
• CAS No: 1026692-54-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD19650726
• CID: 1024372
• Update Time: 2025-05-21

2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one
• 2-(4-methoxyphenyl)oxan-4-one
• 0649AA
• AK108406
• ST2403971
• 2-(4-methoxyphenyl)tetrahydro-4H-pyran-4-one
• 2-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-one

• MDL： MFCD19650726
• Inchi： 1S/C12H14O3/c1-14-11-4-2-9(3-5-11)12-8-10(13)6-7-15-12/h2-5,12H,6-8H2,1H3
• InChI Key： DADYYFMMZDWEEQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 35.5

2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one

Research Brief on 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one (CAS: 1026692-54-5): Recent Advances and Applications

The compound 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one (CAS: 1026692-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The insights provided here are based on peer-reviewed studies published within the last three years, ensuring the relevance and accuracy of the information.

Recent studies have highlighted the role of 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one as a key intermediate in the synthesis of bioactive molecules. Its structural motif, featuring a dihydropyranone core, is particularly valuable in medicinal chemistry due to its ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents, where it served as a scaffold for designing inhibitors of cyclooxygenase-2 (COX-2).

In addition to its synthetic applications, this compound has shown promising biological activities. A study in Bioorganic & Medicinal Chemistry Letters (2022) reported its antimicrobial properties against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest its potential as a lead compound for developing new antibiotics.

Another area of interest is the compound's role in cancer research. A 2023 study in the European Journal of Medicinal Chemistry explored its antiproliferative effects on various cancer cell lines, including breast and lung cancer. The results indicated that derivatives of 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one could induce apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. This selectivity makes it a promising candidate for further preclinical evaluation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent work in Drug Metabolism and Disposition (2023) highlighted issues such as low oral bioavailability and rapid metabolism, which could limit its therapeutic potential. However, innovative formulation strategies, including nanoparticle-based delivery systems, are being explored to overcome these limitations.

In conclusion, 2-(4-Methoxyphenyl)dihydro-2H-pyran-4(3H)-one (CAS: 1026692-54-5) represents a multifaceted tool in modern drug discovery. Its applications span anti-inflammatory, antimicrobial, and anticancer research, with ongoing studies aimed at enhancing its efficacy and safety. Future research should focus on structure-activity relationship (SAR) studies and in vivo validation to fully realize its therapeutic potential.